methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate

• IUPAC Name: methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C16H16FNO3S/c1-4-10-9(2)22-15(13(10)16(20)21-3)18-14(19)11-7-5-6-8-12(11)17/h5-8H,4H2,1-3H3,(H,18,19)
• InChI Key: WQYVQQRLMVKDGB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(SC(=C1C(=O)OC)NC(=O)C2=CC=CC=C2F)C
• Molecular Formula: C16H16FNO3S
• Molecular Weight: 321.4 g/mol

Description

Methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate, also known as FEAMTC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

Methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate exerts its pharmacological effects by inhibiting the activity of cyclooxygenase enzymes, which are responsible for the production of pro-inflammatory prostaglandins. By blocking this pathway, methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate reduces inflammation, pain, and fever.
Biochemical and Physiological Effects:
Studies have shown that methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate can effectively reduce inflammation and pain in animal models. It has also been found to possess a good safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

Methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate offers several advantages as a research tool, including its high purity, stability, and ease of synthesis. However, its limited solubility in water can pose a challenge for certain experiments.

Future Directions

There are several areas of research that could benefit from further investigation of methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate. One potential application is in the development of new anti-inflammatory drugs with improved efficacy and safety profiles. Additionally, methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate could be used as a tool to study the role of cyclooxygenase enzymes in various physiological processes. Further research is needed to fully understand the potential of this compound and its applications in various fields.
Conclusion:
methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate is a versatile chemical compound with potential applications in various fields, particularly in medicinal chemistry. Its anti-inflammatory, analgesic, and antipyretic properties make it a promising candidate for the development of new drugs. Further research is needed to fully understand its mechanism of action and potential applications in various fields.

Synthesis Methods

Methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate can be synthesized through a multistep process involving the reaction of 2-fluorobenzoyl chloride with 4-ethyl-2-amino-5-methylthiophene-3-carboxylic acid, followed by the addition of methyl chloroformate. The resulting compound is then purified through recrystallization to obtain pure methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate.

Scientific Research Applications

Methyl 4-ethyl-2-[(2-fluorobenzoyl)amino]-5-methyl-3-thiophenecarboxylate has shown potential as a pharmaceutical intermediate and has been studied extensively in the field of medicinal chemistry. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties, making it a promising candidate for the development of new drugs.